2,6-Dichloro-5-fluoro-N-[(1-methylpyrazol-4-yl)methyl]-N-propan-2-ylpyridine-3-carboxamide

• IUPAC Name: 2,6-dichloro-5-fluoro-N-[(1-methylpyrazol-4-yl)methyl]-N-propan-2-ylpyridine-3-carboxamide
• InChI: InChI=1S/C14H15Cl2FN4O/c1-8(2)21(7-9-5-18-20(3)6-9)14(22)10-4-11(17)13(16)19-12(10)15/h4-6,8H,7H2,1-3H3
• InChI Key: BHCMKZYCAVJHGL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC1=CN(N=C1)C)C(=O)C2=CC(=C(N=C2Cl)Cl)F
• Molecular Formula: C14H15Cl2FN4O
• Molecular Weight: 345.2 g/mol

Description

2,6-Dichloro-5-fluoro-N-[(1-methylpyrazol-4-yl)methyl]-N-propan-2-ylpyridine-3-carboxamide is a useful research compound. Its molecular formula is C14H15Cl2FN4O and its molecular weight is 345.2. The purity is usually 95%.
BenchChem offers high-quality 2,6-Dichloro-5-fluoro-N-[(1-methylpyrazol-4-yl)methyl]-N-propan-2-ylpyridine-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,6-Dichloro-5-fluoro-N-[(1-methylpyrazol-4-yl)methyl]-N-propan-2-ylpyridine-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Substituted Pyrazoles

Research has demonstrated the use of related compounds in the synthesis of novel N-arylpyrazole-containing enaminones, leading to substituted pyridine derivatives with significant antitumor and antimicrobial activities. These synthesized compounds have shown cytotoxic effects comparable to standard treatments in specific cancer cell lines and possess antimicrobial properties against selected microbial strains (S. Riyadh, 2011).

Anticancer and Anti-inflammatory Agents

Another study focused on the development of pyrazolopyrimidines derivatives, highlighting their potential as anticancer and anti-5-lipoxygenase agents. This research indicates the compound's role in medicinal chemistry, particularly in targeting cancer and inflammation through the inhibition of specific enzymes and signaling pathways (A. Rahmouni et al., 2016).

Building Blocks for Pharmaceutical Intermediates

The chemical compound could serve as a building block for the synthesis of pharmaceutical intermediates. A practical synthesis approach has been described for a key intermediate, showcasing the potential for creating more complex molecules that could serve as the basis for drug discovery and development (Xin Wang et al., 2006).

Synthesis of Antitubercular and Antibacterial Agents

Compounds with a similar structural framework have been synthesized and screened for their antitubercular and antibacterial activities, indicating the potential of such molecules in combating infectious diseases. These synthesized derivatives have shown promising results against tuberculosis and certain bacterial infections, suggesting the applicability of the compound in developing new antimicrobial agents (S. Bodige et al., 2020).